Cas no 1021020-93-8 (2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide)

• Product Name: 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• CAS No: 1021020-93-8
• MF: C₁₆H₁₈ClNO₅S₂
• MW: 403.900821208954
• CID: 5445814
• PubChem ID: 42100197
• Update Time: 2025-07-23

2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• STL094306
• VU0507165-1
• 2-(5-chlorothiophen-2-yl)sulfonyl-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• AKOS005722801
• 1021020-93-8
• 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• F2986-0164
• 2-((5-chlorothiophen-2-yl)sulfonyl)-N-(3,4-dimethoxyphenethyl)acetamide
• CCG-296904
• 2-[(5-chloro-2-thienyl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

• Inchi： 1S/C16H18ClNO5S2/c1-22-12-4-3-11(9-13(12)23-2)7-8-18-15(19)10-25(20,21)16-6-5-14(17)24-16/h3-6,9H,7-8,10H2,1-2H3,(H,18,19)
• InChI Key： PMYWVFLQXKYJQL-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CS(C1SC(Cl)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 403.0314927g/mol
• Monoisotopic Mass: 403.0314927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 652.3±55.0 °C(Predicted)
• pka: 12.87±0.46(Predicted)

Additional information on 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

Professional Introduction to Compound with CAS No. 1021020-93-8 and Product Name: 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

Compound with the CAS number 1021020-93-8 and the product name 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The molecular structure of this compound features a sulfonyl group attached to a thiophene ring, which is further modified with an acetylamide moiety linked to an ethyl chain substituted with methoxy groups. Such structural characteristics make it a promising candidate for further investigation in various therapeutic areas.

The sulfonyl group, specifically the 5-chlorothiophen-2-yl)sulfonyl moiety, plays a crucial role in the compound's reactivity and interaction with biological targets. Thiophene derivatives are well-known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of chlorine atoms in the thiophene ring enhances the electron-withdrawing effect, which can influence the compound's binding affinity to biological receptors. This feature is particularly relevant in the design of drugs targeting enzymes and receptors involved in metabolic pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. The acetylamide group in the product name 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide suggests potential interactions with central nervous system (CNS) receptors. Specifically, the N-[2-(3,4-dimethoxyphenyl)ethyl] part of the molecule resembles structures found in drugs that affect dopamine and serotonin pathways. The dimethoxyphenyl group can influence the compound's solubility and permeability across the blood-brain barrier, making it a candidate for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

The combination of these structural elements makes this compound a versatile tool for research in medicinal chemistry. The ability to modify different parts of the molecule allows for fine-tuning of its pharmacological properties. For instance, altering the substitution pattern on the thiophene ring or changing the length and nature of the ethyl chain can significantly impact the compound's bioactivity. This flexibility is crucial for developing lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery. These compounds have shown promise in various preclinical models due to their ability to interact with multiple biological targets. For example, some thiophene-based sulfonamides have been found to inhibit enzymes involved in inflammation and pain signaling. The compound with CAS no. 1021020-93-8 shares structural similarities with these known bioactive molecules, suggesting potential therapeutic applications in similar areas.

The methoxy groups in the ethyl chain of 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide are particularly noteworthy as they can influence both lipophilicity and metabolic stability. Methoxy substitution often enhances metabolic resistance by reducing susceptibility to enzymatic degradation. This property is desirable for drugs that require prolonged half-life to achieve therapeutic efficacy. Additionally, methoxy groups can improve solubility in aqueous environments, which is essential for formulation development.

In conclusion, compound with CAS no. 1021020-93-8 and its product name 2-[(5-chlorothiophen-2-yl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide represent a significant advancement in medicinal chemistry. Its unique structural features and potential interactions with biological targets make it a valuable asset for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.